Cas no 188480-69-5 (3-[(Benzyloxy)carbonyl]-3-methylhenicosanoate)

• Product Name: 3-[(Benzyloxy)carbonyl]-3-methylhenicosanoate
• CAS No: 188480-69-5
• MF: C₃₀H₄₉O₄
• MW: 473.707669973373
• CID: 2785582
• Update Time: 2023-08-07

3-[(Benzyloxy)carbonyl]-3-methylhenicosanoate Chemical and Physical Properties

Names and Identifiers

• 3-[(BENZYLOXY)CARBONYL]-3-METHYLHENICOSANOATE
• 3-[(Benzyloxy)carbonyl]-3-methylhenicosanoate

• Inchi： 1S/C30H50O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-24-30(2,25-28(31)32)29(33)34-26-27-22-19-18-20-23-27/h18-20,22-23H,3-17,21,24-26H2,1-2H3,(H,31,32)/p-1
• InChI Key： TXMAGFHUZUEWCQ-UHFFFAOYSA-M
• SMILES： O(CC1C=CC=CC=1)C(C(C)(CC(=O)[O-])CCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 22
• Complexity: 506
• XLogP3: 11.6
• Topological Polar Surface Area: 66.4